Cas no 2137089-40-6 (4-Oxazolecarboxylic acid, 5-[(1S)-1-amino-2-cyclopropylethyl]-)

• Product Name: 4-Oxazolecarboxylic acid, 5-[(1S)-1-amino-2-cyclopropylethyl]-
• CAS No: 2137089-40-6
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5255389
• Update Time: 2025-10-30

4-Oxazolecarboxylic acid, 5-[(1S)-1-amino-2-cyclopropylethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-[(1S)-1-amino-2-cyclopropylethyl]-

• Inchi： 1S/C9H12N2O3/c10-6(3-5-1-2-5)8-7(9(12)13)11-4-14-8/h4-6H,1-3,10H2,(H,12,13)/t6-/m0/s1
• InChI Key： MPBJFSVTEOHWJX-LURJTMIESA-N
• SMILES： O1C([C@@H](N)CC2CC2)=C(C(O)=O)N=C1

Additional information on 4-Oxazolecarboxylic acid, 5-[(1S)-1-amino-2-cyclopropylethyl]-

Introduction to 4-Oxazolecarboxylic acid, 5-[(1S)-1-amino-2-cyclopropylethyl]- (CAS No. 2137089-40-6)

4-Oxazolecarboxylic acid, 5-[(1S)-1-amino-2-cyclopropylethyl] is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2137089-40-6, represents a novel structural motif that combines the heterocyclic stability of the oxazole ring with a chiral amino side chain, making it a promising candidate for further exploration in drug discovery and development.

The oxazole core is a well-studied scaffold in medicinal chemistry, known for its ability to participate in hydrogen bonding interactions and its structural versatility. The presence of a carboxylic acid group at the 4-position of the oxazole ring enhances the compound's solubility and reactivity, facilitating its incorporation into various pharmacophoric frameworks. Additionally, the (1S)-1-amino-2-cyclopropylethyl substituent introduces chirality, which is crucial for many biologically active molecules as it can significantly influence their pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of this compound with biological targets. Studies suggest that the 4-Oxazolecarboxylic acid, 5-[(1S)-1-amino-2-cyclopropylethyl] moiety may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This has prompted investigations into its potential as an anti-inflammatory agent, with preliminary in vitro studies demonstrating promising results.

The 5-[(1S)-1-amino-2-cyclopropylethyl] group is particularly noteworthy due to its cyclopropyl substituent, which is known to enhance metabolic stability and binding affinity in drug candidates. The stereochemistry at the amino group ensures that only one enantiomer is present, reducing the likelihood of unwanted side effects associated with racemic mixtures. This feature aligns with current trends in pharmaceutical development toward enantiopure compounds that offer improved efficacy and safety profiles.

In the context of drug discovery, the synthesis of 4-Oxazolecarboxylic acid, 5-[(1S)-1-amino-2-cyclopropylethyl] has been optimized using state-of-the-art synthetic methodologies. The use of asymmetric catalysis has allowed for the efficient construction of the chiral center, ensuring high enantiomeric purity. This synthetic approach not only underscores the compound's feasibility for large-scale production but also highlights the growing importance of green chemistry principles in pharmaceutical manufacturing.

Current research is exploring the therapeutic potential of this compound in several disease models. For instance, preclinical studies have indicated that it may possess neuroprotective properties by modulating key signaling pathways involved in neurodegeneration. The oxazole ring's ability to interact with biological molecules makes it an attractive scaffold for designing drugs that target neurological disorders. Furthermore, the carboxylic acid functionality opens up possibilities for further derivatization, allowing chemists to fine-tune its pharmacological properties.

The (1S)-1-amino-2-cyclopropylethyl group also plays a critical role in determining the compound's pharmacokinetic profile. Computational simulations have shown that this moiety can enhance oral bioavailability by improving membrane permeability and reducing metabolic degradation. These findings are particularly relevant in light of recent clinical failures where poor pharmacokinetics hampered the development of promising drug candidates.

As interest in targeted therapies grows, compounds like 4-Oxazolecarboxylic acid, 5-[(1S)-1-amino-2-cyclopropylethyl] are being evaluated for their potential use in precision medicine approaches. The structural features of this molecule make it a versatile tool for developing drugs that can selectively interact with specific disease biomarkers. This aligns with broader trends in healthcare toward personalized treatments that are tailored to individual patient needs.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated, and 4-Oxazolecarboxylic acid, 5-[(1S)-1-amino-2-cyclopropylethyl] exemplifies why these scaffolds remain so attractive. The oxazole ring provides a stable yet flexible platform for drug design, while functional groups such as carboxylic acids and amines offer numerous opportunities for chemical modification. These attributes make it an ideal candidate for further exploration by medicinal chemists seeking to develop novel therapeutics.

In conclusion,4-Oxazolecarboxylic acid, 5-[(1S)-1-amino-2-cyclopropylethyl] (CAS No. 2137089-40-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic applications for this compound,it is likely to play an increasingly important role in developing next-generation medicines.